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Compound of Interest

Compound Name: 1-Bromononane-d4

Cat. No.: B12390600 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Bromononane-d4 in a laboratory setting. The information is

tailored for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize risks.

I. Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 1-Bromononane

and its deuterated isotopologues. These values are critical for safe handling and storage.

Property Value

Molecular Formula C₉D₄H₁₅Br

Molecular Weight 211.18 g/mol [1][2]

Boiling Point 201 °C (lit.)[3]

Density 1.11 g/mL at 25 °C (lit.)[3]

Flash Point 90.0 °C (194.0 °F)

Storage Class Combustible liquids

II. Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent exposure. The

deuterated form of 1-Bromononane does not significantly alter its chemical hazards compared

to the non-deuterated counterpart.

Eye Protection: Safety glasses with side shields or tightly fitting safety goggles must be worn

at all times. A face shield is recommended when there is a risk of splashing.

Hand Protection: Chemical-resistant gloves such as nitrile or neoprene are recommended.

Gloves must be inspected for integrity before each use and disposed of properly after

handling.

Body Protection: A flame-retardant laboratory coat should be worn and fully buttoned. For

larger quantities or situations with a higher risk of splashing, a chemical-resistant apron or

impervious clothing should be used.

Respiratory Protection: All handling of 1-Bromononane-d4 should be conducted in a

certified chemical fume hood to minimize the inhalation of vapors.

III. Operational Plan: Step-by-Step Handling
Protocol
A systematic approach is essential for minimizing exposure and preventing accidents.

1. Preparation:

Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.
Verify that all necessary PPE is available and in good condition.
Locate the nearest eyewash station and safety shower before commencing work.
Have appropriate spill containment materials readily accessible.

2. Handling:

Dispense the required amount of 1-Bromononane-d4 carefully within the fume hood.
Keep the container tightly closed when not in use.
Avoid contact with skin and eyes.
Keep away from heat, sparks, and open flames as it is a combustible liquid.
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3. Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.
Clean all contaminated surfaces within the fume hood.
Properly remove and dispose of contaminated gloves and any other disposable PPE.

IV. Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection: Collect all waste 1-Bromononane-d4 and any contaminated materials

(e.g., pipette tips, absorbent paper) in a designated, properly labeled, and chemically

compatible hazardous waste container.

Container Management: Ensure the waste container is sealed and stored in a cool, dry, and

well-ventilated area, away from incompatible substances.

Professional Disposal: The disposal of 1-Bromononane-d4 must be handled by a licensed

professional waste disposal service. Contact your institution's Environmental Health and

Safety (EHS) office to arrange for pickup and disposal. Do not discharge into the

environment.

V. Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Bromononane-d4.
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Caption: Safe handling workflow for 1-Bromononane-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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